N-isobutyl-5-[(2-methoxyphenoxy)methyl]-2-furamide

• IUPAC Name: 5-[(2-methoxyphenoxy)methyl]-N-(2-methylpropyl)furan-2-carboxamide
• InChI: InChI=1S/C17H21NO4/c1-12(2)10-18-17(19)16-9-8-13(22-16)11-21-15-7-5-4-6-14(15)20-3/h4-9,12H,10-11H2,1-3H3,(H,18,19)
• InChI Key: JMMSOYLHAVSXQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=C(O1)COC2=CC=CC=C2OC
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

N-isobutyl-5-[(2-methoxyphenoxy)methyl]-2-furamide is a chemical compound that belongs to the family of furan derivatives. It is a potent and selective antagonist of the P2X3 receptor, which is involved in the transmission of pain signals. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of chronic pain.

Scientific Research Applications

• Oligonucleotide Synthesis : The use of isobutyl and methoxyacetyl groups, related to N-isobutyl-5-[(2-methoxyphenoxy)methyl]-2-furamide, has been effective in the final deprotection step in oligonucleotide synthesis. This method allows the preparation of modified DNA containing alkali-labile bases, providing a milder and quicker alternative to traditional methods (Schulhof, Molko, & Teoule, 1987).

• Functional Polymer Synthesis : Research on the synthesis and reactions of functional polymers has involved compounds similar to N-isobutyl-5-[(2-methoxyphenoxy)methyl]-2-furamide. These studies have led to the development of novel polymers with potential applications in various industrial sectors (Narita, Teramoto, & Okawara, 1971).

• Pharmaceutical Industry Applications : The Weinreb amide, which shares structural similarities with N-isobutyl-5-[(2-methoxyphenoxy)methyl]-2-furamide, is widely used in synthetic chemistry, particularly in the pharmaceutical industry. It has been extensively employed for the synthesis of various compounds on a kilogram scale (Balasubramaniam & Aidhen, 2008).

• Antiprotozoal Agents : Studies on imidazo[1,2-a]pyridines, which are structurally related to N-isobutyl-5-[(2-methoxyphenoxy)methyl]-2-furamide, have shown potent antiprotozoal activity. These compounds have strong DNA affinities and demonstrate excellent in vivo activity against trypanosomal infections (Ismail et al., 2004).

• Synthesis of Bioactive Compounds : The synthesis of bioactive compounds from similar furamide derivatives has been explored. These syntheses often lead to the creation of potentially therapeutic compounds with diverse applications in medicine and pharmacology (Abdel Hafez, Ahmed, & Haggag, 2001).

• Polymerization and Drug Delivery : The controlled room-temperature polymerization of compounds like N-isopropylacrylamide, related to N-isobutyl-5-[(2-methoxyphenoxy)methyl]-2-furamide, has significant implications in drug delivery systems. This method can produce thermoresponsive polymers widely used in controlled drug release (Convertine et al., 2004).